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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691

This technical guide provides comprehensive safety, handling, and emergency information for
2-Bromobenzyl bromide (CAS No: 3433-80-5), tailored for researchers, scientists, and
professionals in drug development. The information is compiled from various Safety Data
Sheets (SDS) to ensure a thorough understanding of the compound's properties and
associated hazards.

Identification and Chemical Properties

2-Bromobenzyl bromide, also known as a,0-Dibromotoluene, is a versatile reagent used in
organic synthesis, particularly in the pharmaceutical industry for introducing the 2-bromobenzyl
moiety into molecules.[1][2] Its reactivity necessitates a detailed understanding of its chemical
and physical properties for safe handling.

Table 1: Physical and Chemical Properties of 2-Bromobenzyl Bromide | Property | Value |
Citations | | :--- | :--- | :--- | | Molecular Formula | C7HeBr2 |[3][4] | | Molecular Weight | 249.93
g/mol |[4][5] | | Appearance | White to light yellow solid or colorless to light yellow liquid [[4][6][7]
[8] | | Melting Point | 29 - 32 °C (84.2 - 89.6 °F) |[1]1[5][6][71[8] | | Boiling Paint | 129 °C (264.2
°F) @ 19 mmHg [[1][5][6][7]1[8] | | Flash Point | > 110 °C (> 230 °F) - closed cup |[6][9][10] | |
Solubility | Insoluble in water.[1][8] Soluble in dioxane.[5] | | Refractive Index | n20/D 1.619 |[1]

(5181 |

Hazard Identification and Classification
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2-Bromobenzyl bromide is classified as a hazardous substance and requires careful
handling.[6][11] It is corrosive and can cause severe skin burns and eye damage.[4][6][12][13]
The substance is also toxic if inhaled and is a lachrymator, meaning it irritates the eyes and
causes tearing.[3][4][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Citations

H314: Causes

Skin Corrosion / .
1B/ 1C severe skin burns [6][10][12][13]

Irritation

and eye damage
) H318: Causes serious

Serious Eye Damage 1 [10][13]
eye damage

Acute Toxicity, o

) 3 H331: Toxic if inhaled [3]
Inhalation

| Corrosive to Metals | 1 | H290: May be corrosive to metals |[13][14] |

Signal Word:Danger[6][9][12][13]

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-Bromobenzyl bromide
to minimize exposure risk.

Detailed methodologies for minimizing exposure are outlined below:

» Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood or a closed system to control vapor and dust emission.[3][6][13]
Safety showers and eyewash stations must be readily accessible and in close proximity to
the workstation.[6]

o Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.[12] A full face shield is also recommended for maximum protection.
[11]
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Skin Protection: Chemical-resistant gloves, such as PVC, must be worn.[11] Contaminated
gloves should be replaced immediately. Wear appropriate protective clothing and a PVC
apron to prevent any possibility of skin contact.[11][12]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, a full-face
respirator with a type P3 (EN 143) cartridge is required.[10][12] All respirator use must
comply with OSHA 29 CFR 1910.134 or equivalent European standards.[6]

In the event of a spill, follow these procedures:

Evacuation: Clear the area of all personnel and move upwind from the spill.[11]

Ventilation and Ignition Source Removal: Ensure adequate ventilation and remove all
sources of ignition.[11]

Containment and Cleanup: For minor spills, use dry cleanup procedures.[11] Sweep up the
material using non-sparking tools and place it into a suitable, labeled container for disposal.
[9][11] Avoid generating dust.[11][15] Do not allow the product to enter drains.[15]

Handling: Avoid all personal contact, including the inhalation of dust or vapors.[11] Use only
in a chemical fume hood.[16] Do not get in eyes, on skin, or on clothing.[3][16]

Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.
[3][12][13] The storage area should be designated for corrosive materials.[3][6] Keep
refrigerated and store locked up.[3][12][13] This compound is incompatible with bases,
strong oxidizing agents, alcohols, amines, and metals.[6]

Disposal must be conducted in accordance with all local, regional, and national hazardous

waste regulations.[6][9][12] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous.[6][9] The material may be disposed of via a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.
[12]

Visualized Safety and Emergency Workflows

The following diagrams, generated using Graphviz, illustrate critical safety workflows for

handling 2-Bromobenzyl bromide.
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Caption: Logical workflow for the safe handling of 2-Bromobenzyl bromide.

Exposure to 2-Bromobenzyl Bromide

Inhalation
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2. Give oxygen if breathing is difficult.
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Caption: First-aid emergency response protocol for various exposure routes.

Fire-Fighting and Emergency Measures
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» Suitable Extinguishing Media: Use carbon dioxide (CO3z), dry chemical powder, or chemical
foam.[6][9][12]

e Unsuitable Extinguishing Media: Do not use water, as the substance may react.[11]

e Hazardous Combustion Products: During a fire, toxic and corrosive fumes may be
generated, including carbon monoxide, carbon dioxide, and hydrogen bromide.[6][9][11]

e Protective Equipment: Firefighters must wear full body protective clothing and a self-
contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or
other positive pressure mode.[6][9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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